Cas no 15471-26-8 (1,3-Benzenedimethanol,4-methoxy-)

1,3-Benzenedimethanol, 4-methoxy- is a versatile organic compound characterized by its aromatic structure and methoxy substitution. This compound exhibits excellent solubility in various organic solvents, making it suitable for applications in organic synthesis and as a precursor for the production of esters and ethers. Its unique chemical properties contribute to its utility in pharmaceutical, agrochemical, and fine chemical industries.

1,3-Benzenedimethanol,4-methoxy- structure

15471-26-8 structure

Product Name:1,3-Benzenedimethanol,4-methoxy-

CAS No:15471-26-8

MF:C₉H₁₂O₃

MW:168.189783096313

CID:121005

PubChem ID:4649128

Update Time:2025-10-18

1,3-Benzenedimethanol,4-methoxy- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenedimethanol,4-methoxy-
- [3-(hydroxymethyl)-4-methoxyphenyl]methanol
- SCHEMBL1742531
- DTXSID70405240
- 4-Methoxy-1,3-benzenedimethanol, 97%
- 4-METHOXY-1 3-BENZENEDIMETHANOL 97
- 15471-26-8
- 4-Methoxy-1,3-benzenedimethanol
- Inchi： 1S/C9H12O3/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-4,10-11H,5-6H2,1H3
- InChI Key： KOJGDBGFQJISPU-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(CO)C=C1CO

Computed Properties

Exact Mass: 168.07866
Monoisotopic Mass: 168.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: solid
Density: 1.192
Melting Point: 101-104 °C(lit.)
Boiling Point: 343.1°C at 760 mmHg
Flash Point: 161.3°C
Refractive Index: 1.563
PSA: 49.69
Solubility: Not determined

1,3-Benzenedimethanol,4-methoxy- Security Information

WGK Germany：3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-226708-5g	4-Methoxy-1,3-benzenedimethanol,	15471-26-8		5g	￥1158.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-226708-5 g	4-Methoxy-1,3-benzenedimethanol,	15471-26-8		5g	￥1,158.00	2023-07-11